Cas no 1544453-00-0 (ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate)

• Product Name: ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate
• CAS No: 1544453-00-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6578367
• PubChem ID: 82718536
• Update Time: 2025-10-28

ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate
• AKOS021036513
• EN300-1285141
• 1544453-00-0

• Inchi： 1S/C9H17NO3/c1-3-12-8(11)6-9(10)4-5-13-7(9)2/h7H,3-6,10H2,1-2H3
• InChI Key： KYNQEMKHQJHKTC-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)OCC)(C1C)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate

Professional Introduction to Ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate (CAS No. 1544453-00-0)

Ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate, with the CAS number 1544453-00-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents and biochemical probes. Its molecular structure, featuring an ethyl ester group and a methyloxolan ring substituted with an amino group, makes it a versatile intermediate in synthetic chemistry.

The< strong>ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate molecule exhibits a high degree of functional diversity, which is attributed to the presence of both polar and non-polar regions within its structure. The amino group and the ester functionality provide reactive sites for further chemical modifications, enabling the synthesis of more complex derivatives. These derivatives can be explored for their potential biological activities, particularly in the context of drug discovery and development.

In recent years, there has been a growing interest in the use of< strong>oxolane-based scaffolds in medicinal chemistry due to their favorable pharmacokinetic properties and ability to interact with biological targets in a specific manner. The< strong>2-(3-amino-2-methyloxolan-3-yl)acetate moiety, as part of this oxolane framework, has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and metabolic disorders.

The< strong>CAS No. 1544453-00-0 identifier ensures that researchers can reliably access and reference this compound in their studies. The systematic naming convention provides clarity and precision, which are essential in scientific communication. The compound's synthesis involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired framework.

The pharmacological potential of< strong>ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate has been explored through both computational modeling and experimental validation. Computational studies have predicted that this compound may interact with specific binding pockets on target proteins, potentially leading to therapeutic effects. Experimental validation through biological assays has provided further insights into its mechanism of action. These studies have highlighted the compound's ability to modulate key signaling pathways associated with diseases such as diabetes and cardiovascular disorders.

The< strong>methyl oxolan ring is a critical feature of this compound, contributing to its unique chemical properties. The presence of the amino group at the 3-position enhances its reactivity, allowing for further derivatization into more complex molecules. This flexibility makes it an attractive candidate for library synthesis programs aimed at identifying novel drug candidates.

In addition to its pharmaceutical applications,< strong>ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate has shown promise in agrochemical research. Derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to disrupt essential biological processes in plants. Such applications highlight the broad utility of this class of compounds beyond traditional medicinal chemistry.

The synthesis and characterization of< strong>CAS No. 1544453-00-0-related compounds have benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed structural information, which is crucial for understanding the compound's behavior in biological systems. High-resolution NMR spectra have been particularly useful in confirming the stereochemistry of complex molecules derived from this scaffold.

The development of novel synthetic methodologies has also played a significant role in expanding the chemical space accessible through< strong>ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups into the molecule, enhancing its versatility as a building block for drug discovery efforts.

The future prospects for< strong>CAS No. 1544453-00-0-based compounds are promising, with ongoing research focusing on optimizing their pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the identification of new lead compounds with significant clinical potential.

In conclusion, ethyl 2-(3-amino-2-methyloxolan-3-yl)acetate represents a valuable asset in modern drug discovery programs due to its unique structural features and functional diversity. Its exploration by researchers worldwide continues to yield insights into novel therapeutic strategies across multiple disease areas.